Cas no 1935599-11-3 (methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate)

• Product Name: methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate
• CAS No: 1935599-11-3
• MF: C₆H₄BrFO₄S₂
• MW: 303.125962257385
• MDL: MFCD28968519
• CID: 5153128
• PubChem ID: 122236068
• Update Time: 2025-10-21

methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-bromo-5-(fluorosulfonyl)-, methyl ester
• methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate

• MDL： MFCD28968519
• Inchi： 1S/C6H4BrFO4S2/c1-12-5(9)4-2-3(7)6(13-4)14(8,10)11/h2H,1H3
• InChI Key： RVIOOJHEJSDCSA-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(S(F)(=O)=O)=C(Br)C=1

Additional information on methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate

Methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate (CAS No. 1935599-11-3): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate, identified by its CAS number 1935599-11-3, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its thiophene core substituted with a bromine atom at the 4-position and a fluorosulfonyl group at the 5-position, has garnered significant attention due to its utility in the synthesis of complex bioactive molecules.

The structural motif of methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate makes it an exceptionally versatile scaffold for medicinal chemists. The presence of both bromine and fluorosulfonyl functional groups provides multiple points for further chemical manipulation, enabling the construction of diverse pharmacophores. This flexibility is particularly advantageous in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focusing on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, known for their aromatic stability and ability to interact with biological targets, have been extensively explored as core structures in drug design. Among these derivatives, compounds featuring halogenated or sulfonylated substituents have shown enhanced binding affinity and metabolic stability, making them attractive candidates for further development.

The fluorosulfonyl group, in particular, is a powerful tool in medicinal chemistry. Its electron-withdrawing nature and ability to participate in hydrogen bonding interactions make it an effective moiety for improving drug-like properties. Additionally, the fluorine atom's unique electronic properties can modulate the pharmacokinetic profile of drug candidates, often leading to improved bioavailability and reduced toxicity.

Recent studies have highlighted the role of methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom at the 4-position allows for convenient palladium-catalyzed cross-coupling reactions, while the carboxylate ester group can be easily transformed into other functional moieties such as amides or acids. These features make it an ideal starting point for constructing complex molecular architectures.

Moreover, the compound's utility extends beyond kinase inhibitors. It has been employed in the synthesis of antiviral and antibacterial agents, where its structural features contribute to enhanced binding to viral proteases or bacterial enzymes. The ability to fine-tune the electronic and steric properties of thiophene derivatives through strategic functionalization has opened new avenues for drug discovery.

The synthesis of methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, sulfonylation, and esterification reactions, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal catalysis and flow chemistry, have been increasingly applied to improve scalability and efficiency.

In conclusion, methyl 4-bromo-5-(fluorosulfonyl)thiophene-2-carboxylate (CAS No. 1935599-11-3) represents a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and synthetic versatility make it indispensable for the development of next-generation therapeutics targeting a wide range of diseases. As research continues to uncover new applications for thiophene derivatives, compounds like this are poised to play an even greater role in advancing drug discovery efforts worldwide.